Cas no 82020-63-1 (Benzoic acid, 3-(aminosulfonyl)-4-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 3-(aminosulfonyl)-4-hydroxy-, methyl ester
• CAS No: 82020-63-1
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 701631
• PubChem ID: 13321755
• Update Time: 2025-04-19

Benzoic acid, 3-(aminosulfonyl)-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminosulfonyl)-4-hydroxy-, methyl ester
• methyl 4-hydroxy-3-sulfamoylbenzoate
• GS1006
• 82020-63-1
• DTXSID40536797

• Inchi： 1S/C8H9NO5S/c1-14-8(11)5-2-3-6(10)7(4-5)15(9,12)13/h2-4,10H,1H3,(H2,9,12,13)
• InChI Key： XIQLWGJQJCMGMN-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C(=O)OC)C=1)O)(N)(=O)=O

Computed Properties

• Exact Mass: 231.02014356g/mol
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 115Ų